6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C22H22N2O7S/c1-12-6-13(2)24-22(23-12)32-11-15-9-16(25)19(10-30-15)31-21(26)14-7-17(27-3)20(29-5)18(8-14)28-4/h6-10H,11H2,1-5H3
• InChI Key: LNMOODLTTBSHBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C
• Molecular Formula: C22H22N2O7S
• Molecular Weight: 458.5 g/mol

Description

6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C22H22N2O7S and its molecular weight is 458.49. The purity is usually 95%.
BenchChem offers high-quality 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The compound 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate, due to its complex structure, finds application in various fields of scientific research, particularly in the synthesis of heterocyclic compounds and evaluation of their biological activities.

One significant area of research involves the synthesis of pyrimidine-linked heterocyclics, including pyrazole derivatives, by microwave irradiative cyclocondensation. These compounds have been evaluated for their insecticidal and antimicrobial potential, highlighting the importance of pyrimidine structures in developing new agents with biological activity (Deohate & Palaspagar, 2020). Similarly, novel pyrazolopyrimidines derivatives have been synthesized and screened for their anticancer and anti-5-lipoxygenase agents, demonstrating the therapeutic potential of pyrimidine derivatives in the treatment of cancer and inflammation (Rahmouni et al., 2016).

Moreover, research into the synthesis of new heterocyclic compounds containing a sulfonamido moiety has shown promising antibacterial activity, suggesting the potential of these compounds in addressing antibiotic resistance (Azab, Youssef, & El-Bordany, 2013). The discovery of ML221, a potent APJ functional antagonist, further underscores the role of pyrimidine derivatives in cardiovascular and metabolic disease research, offering a new avenue for therapeutic intervention (Maloney et al., 2012).

Chemical and Structural Analysis

The structural complexity of pyrimidine derivatives also enables the formation of complexes with phenols, as evidenced by the study on complexes of 2-(4,6-dimethylpyrimidin-2-yl)-5-methyl-2Н-pyrazol-3-ol, which are stable at high temperatures and show a system of intermolecular hydrogen bonds (Erkin et al., 2017). Such research not only contributes to our understanding of chemical interactions and stability but also provides insights into designing more effective compounds.